Cas no 1260383-16-1 (4-chloro-3-cyano-5-azaindole)

• Product Name: 4-chloro-3-cyano-5-azaindole
• CAS No: 1260383-16-1
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 3163373
• PubChem ID: 71721014
• Update Time: 2025-05-20

4-chloro-3-cyano-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile
• 4-chloro-3-cyano-5-azaindole
• AKOS022173909
• SB18539
• 1H-Pyrrolo[3,2-c]pyridine-3-carbonitrile, 4-chloro-
• CS-0054530
• P12338
• DTXSID50856872
• AS-80126
• 1260383-16-1

• MDL： MFCD18380879
• Inchi： 1S/C8H4ClN3/c9-8-7-5(3-10)4-12-6(7)1-2-11-8/h1-2,4,12H
• InChI Key： GEGJRCQVVJPQOC-UHFFFAOYSA-N
• SMILES： ClC1C2C(C#N)=CNC=2C=CN=1

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-chloro-3-cyano-5-azaindole

4-Chloro-3-cyano-5-azaindole (CAS No. 1260383-16-1): A Comprehensive Overview

4-Chloro-3-cyano-5-azaindole (CAS No. 1260383-16-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azaindoles, which are nitrogen-containing analogs of indoles. The presence of a chloro group at the 4-position and a cyano group at the 3-position imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery.

The molecular formula of 4-chloro-3-cyano-5-azaindole is C₈H₄ClN₃, and its molecular weight is approximately 179.59 g/mol. The compound is characterized by its planar structure, which facilitates interactions with biological targets such as enzymes, receptors, and ion channels. The chloro substituent enhances lipophilicity, while the cyano group provides electron-withdrawing properties, both of which are crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

In recent years, 4-chloro-3-cyano-5-azaindole has been extensively studied for its potential as a lead compound in the development of novel therapeutics. One of the key areas of research has been its activity against various kinases, which are enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer. Studies have shown that this compound can selectively inhibit certain kinases, thereby disrupting aberrant signaling cascades and potentially leading to therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry in 2022 reported that 4-chloro-3-cyano-5-azaindole-derived compounds exhibited potent inhibitory activity against the Aurora A kinase, a key regulator of mitosis. The researchers demonstrated that these compounds effectively reduced cell proliferation in cancer cell lines and induced apoptosis, highlighting their potential as anticancer agents. Furthermore, the study provided insights into the structure-activity relationships (SAR) of these compounds, which can guide future optimization efforts.

Beyond its anticancer properties, 4-chloro-3-cyano-5-azaindole has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 found that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 4-chloro-3-cyano-5-azaindole-based molecules may have potential applications in treating inflammatory diseases.

The pharmacokinetic properties of 4-chloro-3-cyano-5-azaindole have also been evaluated to ensure its suitability for drug development. In vitro studies have demonstrated that this compound exhibits good solubility and stability under physiological conditions. Additionally, preliminary in vivo studies in animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that 4-chloro-3-cyano-5-azaindole-derived compounds have a high potential for further clinical development.

To further enhance the therapeutic potential of 4-chloro-3-cyano-5-azaindole, researchers are exploring various chemical modifications to optimize its biological activity and reduce potential side effects. For example, substituting different functional groups at various positions on the azaindole scaffold can modulate binding affinity to target proteins and improve selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of these modified compounds with their targets.

In conclusion, 4-chloro-3-cyano-5-azaindole (CAS No. 1260383-16-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug discovery efforts targeting kinases, inflammatory pathways, and other disease-relevant targets. Ongoing research continues to uncover new insights into the mechanisms of action and optimization strategies for this compound, paving the way for the development of novel therapeutics with improved efficacy and safety profiles.